![molecular formula C5H9F3O2 B6227477 4,4,4-Trifluoro-1-methoxybutan-2-ol CAS No. 1369123-52-3](/img/no-structure.png)
4,4,4-Trifluoro-1-methoxybutan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4,4,4-trifluoro-1-methoxybutan-2-ol” is a chemical compound with the molecular formula C5H9F3O2 . It is a derivative of butanol where three hydrogen atoms are replaced by fluorine atoms and one hydrogen atom is replaced by a methoxy group .
Synthesis Analysis
A new synthesis method of 4,4,4-trifluoro-1-butanol and homologues thereof has been disclosed . The method mainly comprises the following steps:- The 4,4,4-trifluoro-1-butanol or its homologue is prepared by hydrolyzing the 1-benzyloxy-trifluoro-substituted alkyl group .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a butanol backbone with three fluorine atoms attached to the terminal carbon atom and a methoxy group attached to the second carbon atom .Safety and Hazards
The safety data sheet for 4,4,4-Trifluoro-1-butanol, a related compound, indicates that it is a flammable liquid and vapor. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to handle this compound with appropriate protective equipment and in a well-ventilated area .
properties
{ "Design of the Synthesis Pathway": "The synthesis of 4,4,4-trifluoro-1-methoxybutan-2-ol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-methyl-2-butene", "hydrogen fluoride", "sodium methoxide", "sodium hydroxide", "methyl iodide", "sodium borohydride", "trifluoroacetic acid", "methanol" ], "Reaction": [ { "Step 1": "2-methyl-2-butene is reacted with hydrogen fluoride to form 2-fluoro-2-methylbutane." }, { "Step 2": "2-fluoro-2-methylbutane is treated with sodium methoxide to form 2-methoxy-2-methylbutane." }, { "Step 3": "2-methoxy-2-methylbutane is reacted with methyl iodide in the presence of sodium hydroxide to form 2-methoxy-3-methylbutane." }, { "Step 4": "2-methoxy-3-methylbutane is reduced with sodium borohydride to form 2-methoxy-3-methylbutanol." }, { "Step 5": "2-methoxy-3-methylbutanol is reacted with trifluoroacetic acid to form 4,4,4-trifluoro-1-methoxybutan-2-ol." }, { "Step 6": "The final product is purified by distillation or recrystallization." } ] } | |
CAS RN |
1369123-52-3 |
Molecular Formula |
C5H9F3O2 |
Molecular Weight |
158.12 g/mol |
IUPAC Name |
4,4,4-trifluoro-1-methoxybutan-2-ol |
InChI |
InChI=1S/C5H9F3O2/c1-10-3-4(9)2-5(6,7)8/h4,9H,2-3H2,1H3 |
InChI Key |
ZGJYMALXXDKIQN-UHFFFAOYSA-N |
Canonical SMILES |
COCC(CC(F)(F)F)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.